![molecular formula C18H15FN2O2 B5402751 N-[2-(2-fluorophenoxy)ethyl]-2-quinolinecarboxamide](/img/structure/B5402751.png)
N-[2-(2-fluorophenoxy)ethyl]-2-quinolinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(2-fluorophenoxy)ethyl]-2-quinolinecarboxamide, also known as GNF-2, is a small molecule inhibitor that has been extensively studied for its potential applications in scientific research. It is a synthetic compound that was first developed by scientists at the Genomics Institute of the Novartis Research Foundation (GNF) in San Diego, California. GNF-2 has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in a wide range of research applications.
Mechanism of Action
The mechanism of action of N-[2-(2-fluorophenoxy)ethyl]-2-quinolinecarboxamide is not fully understood, but it is thought to inhibit the activity of a protein called TRPC6. TRPC6 is involved in a variety of biological processes, including cell growth, differentiation, and migration. By inhibiting the activity of TRPC6, this compound may be able to modulate these processes and exert its effects on different biological systems.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. Some of the key effects of this compound include:
1. Inhibition of cell growth and proliferation
2. Induction of apoptosis (programmed cell death)
3. Inhibition of angiogenesis (the formation of new blood vessels)
4. Modulation of ion channel activity
5. Neuroprotection
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[2-(2-fluorophenoxy)ethyl]-2-quinolinecarboxamide is its specificity. It has been shown to have a high degree of selectivity for TRPC6, which makes it a useful tool for investigating the role of TRPC6 in different biological processes. However, one of the limitations of this compound is its relatively low potency. It requires high concentrations to exert its effects, which can make it challenging to use in certain experiments.
Future Directions
There are several future directions for research on N-[2-(2-fluorophenoxy)ethyl]-2-quinolinecarboxamide. Some of the key areas of focus include:
1. Further investigation of the mechanism of action of this compound
2. Development of more potent TRPC6 inhibitors
3. Investigation of the potential applications of this compound in the treatment of different diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases.
4. Investigation of the potential side effects of this compound and ways to mitigate them.
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential applications in scientific research. It has a variety of biochemical and physiological effects and has been shown to be effective against a wide range of biological systems. While there are some limitations to its use, it remains a promising candidate for further investigation and development.
Synthesis Methods
The synthesis of N-[2-(2-fluorophenoxy)ethyl]-2-quinolinecarboxamide is a complex process that involves several steps. The first step is the preparation of 2-(2-fluorophenoxy)ethylamine, which is then reacted with 2-chloroquinoline-3-carboxylic acid to produce this compound. The final product is purified using a series of chromatography techniques to remove impurities and ensure its purity.
Scientific Research Applications
N-[2-(2-fluorophenoxy)ethyl]-2-quinolinecarboxamide has been extensively studied for its potential applications in scientific research. It has been shown to have a variety of effects on different biological systems, making it useful for investigating a wide range of biological processes. Some of the key research applications of this compound include:
1. Cancer Research: this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has been shown to be effective against a variety of different types of cancer cells, including breast cancer, lung cancer, and leukemia.
2. Neurological Research: this compound has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
3. Cardiovascular Research: this compound has been shown to have vasodilatory effects, making it a potential candidate for the treatment of cardiovascular diseases such as hypertension and heart failure.
Properties
IUPAC Name |
N-[2-(2-fluorophenoxy)ethyl]quinoline-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15FN2O2/c19-14-6-2-4-8-17(14)23-12-11-20-18(22)16-10-9-13-5-1-3-7-15(13)21-16/h1-10H,11-12H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZQTUSYSOLFBKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=N2)C(=O)NCCOC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.